3,3'-[thiobis(4,1-phenylenesulfonylimino)]dibenzoic acid

• IUPAC Name: 3-[[4-[4-[(3-carboxyphenyl)sulfamoyl]phenyl]sulfanylphenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C26H20N2O8S3/c29-25(30)17-3-1-5-19(15-17)27-38(33,34)23-11-7-21(8-12-23)37-22-9-13-24(14-10-22)39(35,36)28-20-6-2-4-18(16-20)26(31)32/h1-16,27-28H,(H,29,30)(H,31,32)
• InChI Key: ZNESJDOWFDOBRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)SC3=CC=C(C=C3)S(=O)(=O)NC4=CC=CC(=C4)C(=O)O)C(=O)O
• Molecular Formula: C26H20N2O8S3
• Molecular Weight: 584.6 g/mol

Description

3,3'-[Thiobis(4,1-phenylenesulfonylimino)]dibenzoic acid, commonly known as TPSA, is a synthetic compound that has been widely used in scientific research. TPSA has a unique chemical structure, which makes it an ideal candidate for various applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of TPSA is based on its ability to bind selectively to proteins. TPSA binds to proteins through non-covalent interactions, such as hydrogen bonding, electrostatic interactions, and van der Waals forces. Upon binding, TPSA undergoes a conformational change, which results in a change in its fluorescence properties. The change in fluorescence can be used to monitor protein conformational changes and protein-ligand interactions.
Biochemical and Physiological Effects:
TPSA has been shown to have minimal biochemical and physiological effects on cells and tissues. In vitro studies have shown that TPSA does not affect cell viability, proliferation, or apoptosis. In vivo studies have shown that TPSA is well-tolerated and does not cause any significant adverse effects on animal models.

Advantages and Limitations for Lab Experiments

The primary advantage of TPSA is its unique fluorescence property, which allows it to be used as a fluorescent probe for the detection of protein conformational changes. TPSA is also easy to synthesize and can be obtained in high purity. However, the limitations of TPSA include its limited solubility in aqueous solutions and its sensitivity to pH and temperature changes.

Future Directions

There are several future directions for the use of TPSA in scientific research. One potential application is the development of TPSA-based biosensors for the detection of disease biomarkers. TPSA can also be used for the study of protein misfolding diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, TPSA can be used for the development of new drugs that target specific proteins or protein-ligand interactions.
Conclusion:
In conclusion, TPSA is a synthetic compound that has been widely used in scientific research. TPSA has a unique chemical structure, which makes it an ideal candidate for various applications in the field of chemistry and biology. TPSA has been extensively used as a fluorescent probe for the detection of protein conformational changes. TPSA has minimal biochemical and physiological effects on cells and tissues and is well-tolerated in animal models. The future directions for the use of TPSA in scientific research include the development of biosensors, the study of protein misfolding diseases, and the development of new drugs.

Scientific Research Applications

TPSA has been extensively used in scientific research for various applications. One of the primary applications of TPSA is as a fluorescent probe for the detection of protein conformational changes. TPSA has a unique fluorescence property, which allows it to bind selectively to proteins and undergo a conformational change upon binding. This property has been utilized for the detection of protein-protein interactions, protein-ligand interactions, and protein folding.